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Compound of Interest

Compound Name: Usambarensine

Cat. No.: B1238561

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological activities of the bis-indole
alkaloid Usambarensine and its naturally occurring analogs. Drawing from experimental data,
we explore the structure-activity relationships (SAR) of these compounds, focusing on their
antiprotozoal and cytotoxic effects. Detailed experimental methodologies for key assays are
provided to support further research and development.

Comparative Biological Activity

Usambarensine, isolated from the roots of Strychnos usambarensis, has demonstrated a
range of biological activities, including potent antiamoebic, antiplasmodial, and cytotoxic
effects. The following tables summarize the in vitro activities of Usambarensine and its
analogs against Entamoeba histolytica and Plasmodium falciparum.

Table 1: Antiamoebic Activity of Usambarensine and its Analogs against Entamoeba histolytica
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Table 2: Antiplasmodial Activity of Usambarensine and its Analogs against Plasmodium

falciparum
Compound Structure IC50 (pg/mL)
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Structure-Activity Relationship (SAR) Insights
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The available data provides preliminary insights into the structure-activity relationships of
Usambarensine analogs:

o Saturation of the Dihydropyran Ring: Saturation of the 18,19 double bond in the
dihydropyran ring of Usambarine (to give 18,19-Dihydrousambarine) appears to maintain
high antiamoebic activity.

o Saturation of the Second Indole Ring: Reduction of the 3',4' double bond in the second
indole moiety of Usambarensine (to give 3',4'-Dihydrousambarensine) significantly
enhances antiplasmodial activity.

» N-Methylation: Methylation at the Nb position of Usambarensine leads to a decrease in both
antiamoebic and antiplasmodial activities, suggesting that the free secondary amine is
important for activity.

o Core Scaffold: The bis-indole alkaloid scaffold is crucial for the observed biological activities,
as the structurally different alkaloid, Akagerine, shows little to no antiprotozoal effect.

Mechanism of Action: DNA Intercalation and
Apoptosis Induction

Studies on human leukemia HL60 cells have

 To cite this document: BenchChem. [Structure-Activity Relationship of Usambarensine and
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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